Cas no 71315-64-5 (Ethanone, 1-(2-methylphenyl)-2-nitro-)

Ethanone, 1-(2-methylphenyl)-2-nitro-, is a nitro-substituted aromatic ketone with the molecular formula C9H9NO3. This compound features a methyl group at the ortho position of the phenyl ring and a nitro group adjacent to the carbonyl functionality, influencing its reactivity and potential applications. Its structural properties make it a valuable intermediate in organic synthesis, particularly for the preparation of fine chemicals, pharmaceuticals, and agrochemicals. The presence of both electron-donating (methyl) and electron-withdrawing (nitro) groups enhances its versatility in electrophilic and nucleophilic reactions. High purity and consistent quality ensure reliable performance in research and industrial processes.

Ethanone, 1-(2-methylphenyl)-2-nitro- structure

71315-64-5 structure

Product Name:Ethanone, 1-(2-methylphenyl)-2-nitro-

CAS No:71315-64-5

MF:C₉H₉NO₃

MW:179.172662496567

CID:1748343

Update Time:2025-10-23

Ethanone, 1-(2-methylphenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-(2-methylphenyl)-2-nitro-
- 1-(2-methylphenyl)-2-nitroethanone
- Inchi： 1S/C9H9NO3/c1-7-4-2-3-5-8(7)9(11)6-10(12)13/h2-5H,6H2,1H3
- InChI Key： NKODEAVBLQJJIZ-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC=CC=C1C)C[N+]([O-])=O

Computed Properties

Exact Mass: 179.05827

Experimental Properties

Density: 1.194±0.06 g/cm3(Predicted)
Melting Point: 89 °C(Solv: ethanol (64-17-5))
Boiling Point: 313.3±25.0 °C(Predicted)
PSA: 60.21
pka: 4.97±0.29(Predicted)

Ethanone, 1-(2-methylphenyl)-2-nitro- Pricemore >>

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